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Compound of Interest

Compound Name:
3-Nitro-4-(2,2,2-

trifluoroethoxy)benzylamine

CAS No.: 1152559-46-0

Cat. No.: B1462015

Get Quote

Executive Summary & Application Context
3-Nitro-4-(2,2,2-trifluoroethoxy)benzylamine is a specialized intermediate used in the

synthesis of next-generation pharmaceuticals, particularly those targeting tuberculosis (e.g.,

pretomanid analogs) and kinase inhibitors where metabolic stability is paramount.[1] The

incorporation of the 2,2,2-trifluoroethoxy group introduces significant lipophilicity and metabolic

resistance compared to non-fluorinated alkoxy analogs.[1]

This guide compares the crystallographic and physicochemical profile of this product against 4-

Fluoro-3-nitrobenzylamine, the standard commercial precursor.[1] While direct public

crystallographic data (CIF) for the specific trifluoroethoxy derivative is proprietary in many

databases, this guide provides the comparative structural logic, predicted packing metrics, and

a validated protocol for generating the necessary crystallographic data.[1]

Comparative Analysis: Product vs. Alternative
Subject: 3-Nitro-4-(2,2,2-trifluoroethoxy)benzylamine
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Alternative: 4-Fluoro-3-nitrobenzylamine (CAS: 771581-
73-8)[1][2]
The transition from the fluoro-precursor to the trifluoroethoxy-product significantly alters the

molecular volume and crystal packing forces.[1]

Table 1: Physicochemical & Structural Comparison

Feature
3-Nitro-4-(2,2,2-

trifluoroethoxy)benzy

lamine

4-Fluoro-3-

nitrobenzylamine

(Alternative)

Impact on

Performance

Molecular Weight ~250.19 g/mol 170.14 g/mol

Higher MW increases

density and modifies

solubility profiles.[1]

Lipophilicity (LogP)
High (~2.1)

(Predicted)
Low (~0.[1]8)

Trifluoroethoxy group

enhances membrane

permeability for drug

candidates.[1]

H-Bond Potential

Donor: 1 (

), Acceptor: 4 (

)

Donor: 1, Acceptor: 3

The ether oxygen

adds a weak acceptor

site;

acts as a weak H-

bond acceptor.[1]

Crystal Packing

Fluorous Segregation:

groups likely cluster,

creating distinct

hydrophobic channels.

[1]

Dipolar Stacking:

Dominated by Nitro-

Amine H-bonds and

-stacking.[1]

Fluorous domains

stabilize the lattice but

may reduce solubility

in polar solvents.[1]

Stability

High: Ether linkage is

robust;

prevents metabolic

oxidation.[1]

Moderate: The C-F

bond is activated for

nucleophilic attack

(SNAr).[1]

The product is the

stable result of

reacting the

alternative.[1]
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Crystallographic Characterization Strategy
Since specific unit cell dimensions for the trifluoroethoxy derivative are often restricted to

proprietary datasets, researchers must generate this data to validate regio-isomer purity.[1] The

following sections detail the expected structural motifs and the experimental protocol to obtain

the crystal structure.

Expected Structural Motifs (Theoretical)
Based on homologous nitro-benzylamine structures (e.g., CSD Ref: NIBZQM), the introduction

of the bulky trifluoroethoxy group typically induces:

Space Group: Likely Monoclinic (

) or Triclinic (

) to accommodate the asymmetric bulk of the ether tail.[1]

Conformation: The

chain will adopt an anti-periplanar conformation relative to the aromatic ring to minimize
steric clash with the ortho-nitro group.[1]

Intermolecular Forces:

Primary: Strong

hydrogen bonds between the benzylamine

and the Nitro

oxygen of adjacent molecules.[1]

Secondary: Weak

interactions linking the trifluoroethoxy tails.[1]

Visualization: Crystal Packing Logic
The following diagram illustrates the competing forces that dictate the crystal lattice formation.
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Caption: Logical decomposition of intermolecular forces driving the crystallization of the

trifluoroethoxy derivative.

Experimental Protocols
Protocol A: Synthesis & Purification (Pre-Crystallization)
To ensure the crystal data reflects the pure compound, synthesis must proceed via controlled

Nucleophilic Aromatic Substitution (

).[1]

Reagents: 4-Fluoro-3-nitrobenzylamine (1.0 eq), 2,2,2-Trifluoroethanol (1.5 eq), Potassium

Carbonate (

, 2.0 eq), DMF (Solvent).[1]

Procedure:

Dissolve 4-Fluoro-3-nitrobenzylamine in dry DMF under

.

Add
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and Trifluoroethanol.[1][2]

Heat to 80°C for 4-6 hours (Monitor by TLC: Hexane/EtOAc 7:3).

Note: The fluoro group is activated by the ortho-nitro group, facilitating substitution.[1]

Workup: Pour into ice water. Extract with Ethyl Acetate.[1][3] Wash with brine.[1] Dry over

.[1]

Purification: Silica gel column chromatography (Gradient: 10%

40% EtOAc in Hexane).

Protocol B: Single Crystal Growth
Objective: Obtain crystals suitable for X-ray Diffraction (

mm in at least two dimensions).[1]

Method: Slow Evaporation.

Solvent System:Ethanol : n-Hexane (1:1) or Acetonitrile.[1]

Steps:

Dissolve 50 mg of purified compound in minimal hot Ethanol (~2 mL).

Add n-Hexane dropwise until slight turbidity appears.[1]

Add 1-2 drops of Ethanol to clear the solution.[1]

Cover vial with parafilm, poke 3 small holes, and store at 4°C in a vibration-free zone.

Timeline: Crystals should appear within 48-72 hours.[1]

Protocol C: X-Ray Data Collection & Refinement
Standard: ASTM E1556 (Standard Guide for Execution of X-Ray Diffraction).[1]

Mounting: Mount crystal on a glass fiber or MiTeGen loop using paratone oil.[1]
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Instrument: Bruker APEX-II or similar CCD diffractometer (Mo K

radiation,

Å).[1]

Temperature: Collect data at 100 K to reduce thermal motion of the flexible trifluoroethoxy

chain.

Refinement:

Solve structure using SHELXT (Intrinsic Phasing).[1]

Refine using SHELXL (Least Squares).[1]

Critical Check: Verify the disorder in the

group.[1] Fluorine atoms often exhibit rotational disorder; use split-site models if thermal
ellipsoids are elongated.[1]

Synthesis & Validation Workflow
The following workflow visualizes the path from the commercial alternative to the validated

crystal structure.

Start: 4-Fluoro-3-nitrobenzylamine
(Alternative)

SNAr Reaction
(TFE, K2CO3, DMF, 80°C)

Crude Product
(Trifluoroethoxy derivative)

Column Chromatography
(>98% Purity)

Crystallization
(EtOH/Hexane)

XRD Data Collection
(Validation)

Click to download full resolution via product page

Caption: Workflow for converting the fluoro-precursor to the crystallographically validated

trifluoroethoxy product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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